methyl 6-methylsulfonyl-4-oxo-2-phenyl-1H-pyrimidine-5-carboxylate

• Molecular Formula: C13H12N2O5S
• Molecular Weight: 308.31 g/mol
• IUPAC Name: methyl 6-methylsulfonyl-4-oxo-2-phenyl-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C13H12N2O5S/c1-20-13(17)9-11(16)14-10(8-6-4-3-5-7-8)15-12(9)21(2,18)19/h3-7H,1-2H3,(H,14,15,16)
• InChI Key: LJBFDDHUPCXESI-UHFFFAOYSA-N
• Isomeric SMILES: COC(=O)C1=C(NC(=NC1=O)C2=CC=CC=C2)S(=O)(=O)C

Description

Methyl 6-methylsulfonyl-4-oxo-2-phenyl-1H-pyrimidine-5-carboxylate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine and agriculture. This compound is a pyrimidine derivative, which means it contains a nitrogen-containing heterocyclic ring structure. The synthesis method of this compound involves several steps and requires expertise in organic chemistry.

Mechanism of Action

The mechanism of action of methyl 6-methylsulfonyl-4-oxo-2-phenyl-1H-pyrimidine-5-carboxylate is not fully understood. However, studies have shown that this compound inhibits the activity of enzymes involved in metabolic processes, which leads to the inhibition of cell growth and proliferation. In cancer cells, this compound induces apoptosis by activating caspase enzymes.
Biochemical and physiological effects:
Methyl 6-methylsulfonyl-4-oxo-2-phenyl-1H-pyrimidine-5-carboxylate has been shown to have biochemical and physiological effects in various studies. In cancer cells, this compound inhibits cell growth and induces apoptosis. In plants, this compound inhibits the growth of weeds by interfering with their metabolic processes. However, the effects of this compound on human health are not fully understood, and further studies are needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

Methyl 6-methylsulfonyl-4-oxo-2-phenyl-1H-pyrimidine-5-carboxylate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has potential applications in various fields of scientific research, including medicine and agriculture. However, the synthesis method of this compound requires a high level of expertise in organic chemistry, and the effects of this compound on human health are not fully understood.

Future Directions

There are several future directions for the study of methyl 6-methylsulfonyl-4-oxo-2-phenyl-1H-pyrimidine-5-carboxylate. In medicine, further studies are needed to determine the efficacy and safety of this compound as an anticancer agent. In agriculture, further studies are needed to determine the potential use of this compound as a herbicide. Additionally, further studies are needed to determine the mechanism of action of this compound and its effects on human health.

Synthesis Methods

The synthesis of methyl 6-methylsulfonyl-4-oxo-2-phenyl-1H-pyrimidine-5-carboxylate involves several steps. The starting materials are 2-phenyl-4,6-dioxoheptanoic acid and methyl sulfone. The reaction proceeds through the formation of an enolate intermediate, which then reacts with methyl sulfone to form the desired product. The final product is obtained after purification by column chromatography. The synthesis method requires a high level of expertise in organic chemistry and can be challenging to carry out.

Scientific Research Applications

Methyl 6-methylsulfonyl-4-oxo-2-phenyl-1H-pyrimidine-5-carboxylate has potential applications in various fields of scientific research. In medicine, this compound has been studied for its anticancer properties. Studies have shown that this compound inhibits the proliferation of cancer cells by inducing apoptosis. In agriculture, this compound has been studied for its potential use as a herbicide. Studies have shown that this compound inhibits the growth of weeds by interfering with their metabolic processes.